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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

acetic propionic anhydride. The information is curated for professionals in research and drug

development who require precise data for experimental design, process optimization, and

safety assessments. This document details key physical constants, outlines experimental

protocols for their determination, and includes a logical workflow for its synthesis and

purification.

I. Core Physical Properties
Acetic propionic anhydride, a mixed anhydride of acetic acid and propionic acid, is a

colorless liquid at room temperature.[1] Its physical characteristics are crucial for its handling,

application, and purification in various chemical processes.

The following table summarizes the key quantitative physical properties of acetic propionic
anhydride compiled from various sources.
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Physical Property Value Source(s)

Molecular Formula C₅H₈O₃ [2]

Molecular Weight 116.12 g/mol [2]

Boiling Point 154.1 °C at 760 mmHg [2]

Density 1.039 g/cm³ [2]

Refractive Index (n_D) 1.399 [2]

Flash Point 63.5 °C [2]

Vapor Pressure 3.23 mmHg at 25 °C [2]

Melting Point Not available [2]

Solubility
Reacts with water; soluble in

many organic solvents.[3]

II. Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of liquid organic compounds like acetic propionic anhydride. These

protocols are based on standard laboratory practices and can be adapted for specific

equipment and sample sizes.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.

Methodology: Distillation Method[4]

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask. Ensure all glassware is clean and

dry.

Sample Preparation: Place a known volume (e.g., 10-20 mL) of acetic propionic anhydride
into the round-bottom flask along with a few boiling chips to ensure smooth boiling.
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Heating: Gently heat the flask using a heating mantle.

Temperature Measurement: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is in equilibrium with

the boiling liquid.

Data Recording: The temperature will rise and then stabilize as the liquid begins to boil and

the vapor condenses. Record the constant temperature at which the liquid distills as the

boiling point. Note the atmospheric pressure at the time of the measurement.

Density is the mass per unit volume of a substance and is a fundamental physical property.

Methodology: Pycnometer Method[5]

Apparatus Preparation: Thoroughly clean and dry a pycnometer (a small glass flask with a

precise volume). Determine and record the mass of the empty, dry pycnometer.

Sample Filling: Fill the pycnometer with acetic propionic anhydride, ensuring no air

bubbles are trapped. Insert the stopper and allow any excess liquid to overflow through the

capillary.

Temperature Equilibration: Place the filled pycnometer in a constant temperature bath (e.g.,

20 °C or 25 °C) until it reaches thermal equilibrium.

Mass Measurement: Carefully wipe the outside of the pycnometer dry and record its mass.

Volume Calibration: Repeat the procedure using a reference liquid with a known density

(e.g., distilled water) to accurately determine the volume of the pycnometer.

Calculation: Calculate the density of the acetic propionic anhydride by dividing the mass of

the anhydride by the volume of the pycnometer.

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property for a pure compound.

Methodology: Abbe Refractometer
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Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index.

Sample Application: Place a few drops of acetic propionic anhydride onto the clean, dry

prism of the refractometer.

Measurement: Close the prism and allow the sample to spread evenly. Look through the

eyepiece and adjust the controls to bring the dividing line between the light and dark fields

into sharp focus at the center of the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale. Record the

temperature at which the measurement was taken, as the refractive index is temperature-

dependent.

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. Acetic propionic anhydride is a liquid and is

expected to be miscible with many organic solvents.[3] It reacts with water and is therefore not

considered soluble in it.[3]

Methodology: Visual Miscibility Test[6]

Solvent Selection: Choose a range of common organic solvents (e.g., ethanol, acetone,

diethyl ether, toluene, chloroform).

Procedure: In a series of clean, dry test tubes, add a small, known volume (e.g., 1 mL) of

acetic propionic anhydride.

To each test tube, add an equal volume of a selected solvent.

Gently agitate the mixture and observe.

Observation: If the two liquids form a single, clear phase, they are miscible (soluble in each

other). If two distinct layers form, they are immiscible. Record the observations for each

solvent.

III. Synthesis and Purification Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Anhydrides/Properties_of_Anhydrides
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Anhydrides/Properties_of_Anhydrides
https://cactus.utahtech.edu/smblack/chemlabs/Lab_2_Physical_Properties.pdf
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetic propionic anhydride is a mixed anhydride and can be synthesized through various

methods, often involving the reaction of acetic anhydride with propionic acid.[7] The purification

of the product is critical to remove unreacted starting materials and byproducts. A common

industrial method involves reactive distillation.[7]

The following diagram illustrates a logical workflow for the synthesis and purification of acetic
propionic anhydride via reactive distillation.
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Workflow for Synthesis and Purification of Acetic Propionic Anhydride

Reactant Feed

Acetic Anhydride

Reactor

Propionic Acid

Reactive Distillation Column

Reaction Mixture

Condenser

Vapor Phase (Acetic Acid)

Purification Column

Liquid Phase (Crude Product)

Reflux Drum

Reflux

Acetic Acid (Byproduct)

Distillate

Pure Acetic Propionic Anhydride

Purified Product

Recycle Unreacted Materials

Unreacted Reactants

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and purification of acetic propionic anhydride.
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This guide provides essential physical property data and standardized methodologies relevant

to acetic propionic anhydride. For critical applications, it is recommended that these

properties be determined experimentally under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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